4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid

• IUPAC Name: 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid
• InChI: InChI=1S/C16H14N2O2/c19-16(20)15-10-14(11-6-2-1-3-7-11)17-12-8-4-5-9-13(12)18-15/h1-9,15,18H,10H2,(H,19,20)
• InChI Key: ZASBDGBQICNNQX-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC2=CC=CC=C2N=C1C3=CC=CC=C3)C(=O)O
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid, also known as Ro5-4864, is a synthetic compound that belongs to the benzodiazepine family. It was first synthesized in the 1970s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid binds to the PBR with high affinity and specificity, leading to a variety of downstream effects. These effects include the modulation of mitochondrial function, the regulation of intracellular calcium levels, and the activation of signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects
4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. For example, it has been shown to induce apoptosis in cancer cells, to protect against oxidative stress-induced cell death, and to improve mitochondrial function in models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

One advantage of 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid is its high affinity and specificity for the PBR, which allows for precise modulation of this receptor in vitro and in vivo. However, a limitation of 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid is its relatively low potency compared to other benzodiazepine ligands, which may limit its usefulness in certain experimental contexts.

Future Directions

There are many potential future directions for research involving 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid. Some possible areas of investigation include:
- Further elucidation of the molecular mechanisms underlying 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid's effects on mitochondrial function and cell survival
- Development of more potent and selective ligands for the PBR, which may have greater therapeutic potential
- Investigation of the role of the PBR in various disease states, including cancer, neurodegenerative diseases, and psychiatric disorders
- Exploration of the potential use of 4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid or other PBR ligands as therapeutic agents in these disease states.

Synthesis Methods

4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid can be synthesized through a multistep process involving the reaction of 2-amino-5-phenyl-1,3,4-thiadiazole with a series of reagents, including acetic anhydride, phosphorus oxychloride, and sodium hydroxide. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

4-phenyl-2,3-dihydro-1H-1,5-benzodiazepine-2-carboxylic acid has been used in a variety of scientific research applications, including as a ligand for the peripheral benzodiazepine receptor (PBR), which is located on the outer mitochondrial membrane. PBRs are thought to play a role in a variety of physiological processes, including cell proliferation and apoptosis, as well as in the regulation of mitochondrial function.